Cas no 1007550-84-6 (2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde)

2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde structure
1007550-84-6 structure
Product Name:2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde
CAS No:1007550-84-6
MF:C5H5BrN2O
MW:189.009999990463
CID:2128129
PubChem ID:25220512
Update Time:2024-03-01

2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-1H-pyrazol-1-yl)acetaldehyde
    • (4-Bromopyrazol-1-yl)acetaldehyde
    • STK505752
    • 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde
    • BB 0259454
    • 2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde
    • Inchi: 1S/C5H5BrN2O/c6-5-3-7-8(4-5)1-2-9/h2-4H,1H2
    • InChI Key: WEXIJBKDKMAVHK-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC=O

Computed Properties

  • Exact Mass: 187.95853g/mol
  • Monoisotopic Mass: 187.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 0.6

2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B175661-100mg
2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde
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$ 115.00 2022-06-07
TRC
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2-(4-Bromo-1h-pyrazol-1-yl)acetaldehyde
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Enamine
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Enamine
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Enamine
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